2-amino-3-(pyridin-2-yl)propanamide dihydrochloride
Description
“2-amino-3-(pyridin-2-yl)propanamide dihydrochloride” is a chemical compound with the CAS Number: 1170085-23-0 . It has a molecular weight of 238.12 and is typically in the form of a powder . The IUPAC name for this compound is 3-amino-N-(2-pyridinyl)propanamide dihydrochloride .
Molecular Structure Analysis
The InChI code for “this compound” is 1S/C8H11N3O.2ClH/c9-5-4-8(12)11-7-3-1-2-6-10-7;;/h1-3,6H,4-5,9H2,(H,10,11,12);2*1H . This code provides a unique representation of the molecule’s structure.Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-amino-3-(pyridin-2-yl)propanamide dihydrochloride involves the reaction of 2-acetylpyridine with ethyl chloroacetate to form ethyl 3-(pyridin-2-yl)acrylate. This intermediate is then reacted with hydrazine hydrate to form 3-(pyridin-2-yl)prop-2-en-1-amine, which is subsequently reacted with formic acid to form 2-amino-3-(pyridin-2-yl)propanamide. The final step involves the addition of hydrochloric acid to form the dihydrochloride salt of the compound.", "Starting Materials": [ "2-acetylpyridine", "ethyl chloroacetate", "hydrazine hydrate", "formic acid", "hydrochloric acid" ], "Reaction": [ "Step 1: 2-acetylpyridine is reacted with ethyl chloroacetate in the presence of a base such as potassium carbonate to form ethyl 3-(pyridin-2-yl)acrylate.", "Step 2: Ethyl 3-(pyridin-2-yl)acrylate is then reacted with hydrazine hydrate in the presence of a catalyst such as acetic acid to form 3-(pyridin-2-yl)prop-2-en-1-amine.", "Step 3: 3-(Pyridin-2-yl)prop-2-en-1-amine is then reacted with formic acid in the presence of a reducing agent such as sodium borohydride to form 2-amino-3-(pyridin-2-yl)propanamide.", "Step 4: The final step involves the addition of hydrochloric acid to the 2-amino-3-(pyridin-2-yl)propanamide to form the dihydrochloride salt of the compound." ] } | |
CAS RN |
2639403-41-9 |
Molecular Formula |
C8H13Cl2N3O |
Molecular Weight |
238.1 |
Purity |
95 |
Origin of Product |
United States |
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